Cas no 61639-08-5 (2H-Pyran, 3-butyltetrahydro-)
2H-Pyran, 3-butyltetrahydro- structure
Product Name:2H-Pyran, 3-butyltetrahydro-
CAS No:61639-08-5
MF:C9H18O
MW:142.238623142242
CID:471804
PubChem ID:12298431
Update Time:2025-04-19
2H-Pyran, 3-butyltetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran, 3-butyltetrahydro-
- 3-butyloxane
- DTXSID80486020
- 61639-08-5
- SCHEMBL17308764
-
- Inchi： 1S/C9H18O/c1-2-3-5-9-6-4-7-10-8-9/h9H,2-8H2,1H3
- InChI Key： KDBADDBVLGHVTK-UHFFFAOYSA-N
- SMILES： O1CCCC(C1)CCCC
Computed Properties
- Exact Mass: 142.13584
- Monoisotopic Mass: 142.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 80.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
2H-Pyran, 3-butyltetrahydro- Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
61639-08-5 (2H-Pyran, 3-butyltetrahydro-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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